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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the utilization of SKLB4771, a

potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), in a mouse xenograft model

of acute myeloid leukemia (AML). The protocols outlined below are intended to assist in the

preclinical evaluation of SKLB4771's anti-tumor efficacy.

Introduction
SKLB4771 is a small molecule inhibitor targeting FLT3, a receptor tyrosine kinase frequently

mutated in AML. Constitutive activation of FLT3, often due to internal tandem duplication (ITD)

mutations, drives leukemic cell proliferation and survival through downstream signaling

pathways such as STAT5, MAPK, and PI3K/AKT.[1] This document details the necessary

procedures for establishing an AML xenograft model and assessing the in vivo therapeutic

potential of SKLB4771.
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Table 1: In Vivo Efficacy of FLT3 Inhibitors in AML
Xenograft Models

Compoun
d

Cell Line
(FLT3
Status)

Mouse
Strain

Administr
ation
Route

Dosage

Tumor
Growth
Inhibition
(TGI)

Referenc
e

SEL24-

B489

MV-4-11

(FLT3-

ITD+)

SCID/beige
Oral

gavage

50, 75, 100

mg/kg daily

67%, 74%,

82%

respectivel

y

[2]

AC220

(Quizartinib

)

MOLM-13

(FLT3-

ITD+)

SCID
Oral

gavage

10 mg/kg

daily
100% [2]

LT-171-861
MV4-11,

MOLM13
Nude

Intravenou

s

10 mg/kg

every two

days

Significant

tumor

regression

[3]

CHMFL-

FLT3-362
MV4-11 Nude

Oral

gavage

150 mg/kg

daily
95% [4]

Note: Data for SKLB4771 is not publicly available and the table presents data from similar

FLT3 inhibitors to provide a comparative context for experimental design.

Experimental Protocols
Protocol 1: Establishment of an AML Subcutaneous
Xenograft Mouse Model
Objective: To establish a subcutaneous tumor model using an FLT3-mutated AML cell line.

Materials:

Human AML cell line with FLT3-ITD mutation (e.g., MOLM-13 or MV-4-11)

Immunocompromised mice (e.g., NOD/SCID, NSG, or nude mice), 6-8 weeks old
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Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-buffered saline (PBS), sterile

Matrigel (optional)

Syringes (1 mL) and needles (27-gauge)

Calipers

Procedure:

Cell Culture: Culture MOLM-13 or MV-4-11 cells in a 37°C, 5% CO2 incubator. Ensure cells

are in the logarithmic growth phase and have high viability (>95%) before injection.

Cell Preparation: On the day of injection, harvest the cells and centrifuge at 300 x g for 5

minutes. Wash the cell pellet with sterile PBS and resuspend in PBS at a concentration of 5

x 10^7 cells/mL. For enhanced tumor take rate, cells can be resuspended in a 1:1 mixture of

PBS and Matrigel.

Subcutaneous Injection: Anesthetize the mice. Subcutaneously inject 100 µL of the cell

suspension (containing 5 x 10^6 cells) into the right flank of each mouse.

Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors are palpable,

measure the tumor volume every 2-3 days using calipers. Tumor volume can be calculated

using the formula: Volume = (Length x Width^2) / 2.

Randomization: When the average tumor volume reaches approximately 100-200 mm³,

randomize the mice into treatment and control groups.

Protocol 2: Administration of SKLB4771 in the Xenograft
Model
Objective: To evaluate the anti-tumor activity of SKLB4771 in the established AML xenograft

model.

Materials:
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SKLB4771

Vehicle solution (e.g., 0.5% carboxymethylcellulose in sterile water, or a formulation of

DMSO, PEG300, Tween 80, and saline)

Oral gavage needles

Syringes

Procedure:

Drug Preparation: Prepare a stock solution of SKLB4771 in a suitable solvent (e.g., DMSO).

On each treatment day, dilute the stock solution with the vehicle to the desired final

concentrations (e.g., 50, 75, 100 mg/kg).

Drug Administration: Administer the prepared SKLB4771 solution or vehicle control to the

respective groups of mice via oral gavage. The volume of administration should be

consistent, typically 100 µL per 10 grams of body weight.

Treatment Schedule: Administer the treatment daily for a predefined period (e.g., 21-28

days).

Monitoring: Monitor the body weight of the mice 2-3 times per week as an indicator of

toxicity. Continue to measure tumor volumes every 2-3 days.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis (e.g., Western blot, immunohistochemistry).

Protocol 3: Pharmacodynamic Analysis
Objective: To assess the effect of SKLB4771 on FLT3 signaling in the tumor tissue.

Materials:

Excised tumor tissues

RIPA buffer with protease and phosphatase inhibitors
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BCA protein assay kit

SDS-PAGE and Western blot reagents

Primary antibodies: anti-FLT3, anti-phospho-FLT3, anti-STAT5, anti-phospho-STAT5, anti-

AKT, anti-phospho-AKT, anti-ERK, anti-phospho-ERK, and a loading control (e.g., β-actin).

HRP-conjugated secondary antibodies

ECL substrate

Procedure:

Protein Extraction: Homogenize the excised tumor tissues in RIPA buffer. Centrifuge the

lysates and collect the supernatant.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

Western Blot: Perform SDS-PAGE and transfer the proteins to a PVDF membrane. Block the

membrane and incubate with the primary antibodies overnight. Wash and incubate with the

appropriate secondary antibodies.

Detection: Visualize the protein bands using an ECL substrate and an imaging system.

Analyze the changes in the phosphorylation levels of FLT3 and its downstream effectors in

the SKLB4771-treated group compared to the control group.
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Caption: SKLB4771 inhibits the autophosphorylation of the FLT3 receptor.
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Caption: Experimental workflow for evaluating SKLB4771 in a mouse xenograft model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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